N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H20N2O3S/c1-3-23-14-10-8-13(9-11-14)12-17(22)20-19-21-18-15(24-4-2)6-5-7-16(18)25-19/h5-11H,3-4,12H2,1-2H3,(H,20,21,22)
• InChI Key: JFOKQRUZBMOUEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC3=C(C=CC=C3S2)OCC
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-ethoxyphenyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as EBA or EBA-175 and has been found to have a variety of applications in the field of biochemistry and molecular biology.

Scientific Research Applications

Antitumor Activity

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-ethoxyphenyl)acetamide derivatives have been evaluated for antitumor activity. Research involving benzothiazole derivatives indicates significant potential in cancer treatment. Specifically, certain benzothiazole compounds exhibited considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015).

Antioxidant and Anti-inflammatory Properties

These compounds also show promising results in terms of antioxidant and anti-inflammatory activities. Some derivatives have exhibited good antioxidant activity in various assays and possess excellent anti-inflammatory activity (Koppireddi et al., 2013).

Antimicrobial Agents

The benzothiazole acetamide derivatives have been synthesized and tested for their antimicrobial activities against various bacterial and fungal species. Some of these compounds have shown potent antimicrobial properties (Incerti et al., 2017).

Agonistic Activity Against β3-Adrenergic Receptor

Research has been conducted on N-phenyl-(2-aminothiazol-4-yl)acetamides with a focus on their biological activities against human β3-, β2-, and β1-adrenergic receptors. These compounds have shown potential as drugs for obesity and type 2 diabetes treatment (Maruyama et al., 2012).

Enhancing Physical Performance

Benzothiazole derivatives have been studied for their effects on physical work capacity. Some of these substances enhanced physical performance in tests with mice, suggesting potential applications in developing drugs for physical performance enhancement (Цублова et al., 2015).

Receptor Antagonism

Benzothiazole-based compounds have been identified as selective adenosine A2B receptor antagonists, which is important for the development of drugs targeting this receptor (Firooznia et al., 2011).

Metabolic Stability Improvement

Studies involving 6,5-heterocycles like benzothiazole aim to improve metabolic stability, particularly in the context of dual inhibitors of PI3K/mTOR, which are important targets in cancer therapy (Stec et al., 2011).